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Compound of Interest |

Compound Name: Alpha-D-Altropyranose
CAS No.: 7282-80-6
Cat. No.: B15175280

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Alpha-D-Altropyranose, a
rare aldohexose sugar. It covers its fundamental chemical and physical properties, its
relationship to other monosaccharides, and detailed experimental protocols for its analysis.
This guide is intended to serve as a foundational resource for professionals engaged in
carbohydrate research and drug development.

Core Chemical Identifiers and Properties

Alpha-D-Altropyranose is the pyranose (six-membered ring) form of D-Altrose with an alpha
configuration at the anomeric C-1 carbon. D-Altrose is classified as an "unnatural”
monosaccharide, as it is not commonly found in nature; however, its L-enantiomer, L-Altrose,
has been isolated from the bacterium Butyrivibrio fibrisolvens.[1] As a C-3 epimer of D-
Mannose, its unique stereochemistry makes it a subject of interest in stereoselective synthesis
and metabolic studies.[1]

Quantitative data and key identifiers for Alpha-D-Altropyranose are summarized in the table
below.
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Property Value Source
CAS Number 7282-80-6 [2]
Molecular Formula CeH1206 [2]
Molecular Weight 180.16 g/mol [2]
Exact Mass 180.06338810 Da [2]

(2S,3S,4R,5S,6R)-6-

IUPAC Name (hydroxymethyl)oxane-2,3,4,5-  [2]
tetrol

Synonyms Alpha-D-Altrose [2]

Physical State Solid [3]

Solubilit Soluble in water, practically
olubili
Y insoluble in methanol.[1]

Stereochemical Relationships

Altrose is an aldohexose, stereochemically distinguished from other common hexoses like
glucose and mannose by the orientation of its hydroxyl groups. The following diagram
illustrates the epimeric relationships between D-Glucose, D-Mannose, and D-Altrose.
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Epimeric relationship of D-Altrose to D-Mannose and D-Glucose.

Experimental Protocols

Due to its structural similarity to other hexoses, established analytical techniques for
monosaccharides can be adapted for Alpha-D-Altropyranose. Below are detailed protocols
for its analysis via High-Performance Anion-Exchange Chromatography and for its use in
metabolic tracing studies.

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection
(HPAEC-PAD) is a highly sensitive method for the direct analysis of underivatized
carbohydrates. At high pH, the hydroxyl groups of sugars become patrtially ionized, permitting
separation on an anion-exchange column.
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Sample Preparation

1. Acid Hydrolysis
(e.g., 2M TFA, 100°C, 3h)
2. Dry Sample
(Centrifugal Evaporator)
3. Reconstitute
(High-Purity Water)

HPAEC-PAD Analysis

4. Inject Sample

5. Anion-Exchange
Separation

6. Pulsed Amperometric
Detection (PAD)

Generate
hromatogram

Data Analysis
(Retention Time: ~13.5 min)

Click to download full resolution via product page

Workflow for the analysis of D-Altrose using HPAEC-PAD.

Methodology:
o Sample Preparation (for complex carbohydrates):

o Acid Hydrolysis: To release monosaccharides from glycoproteins or polysaccharides,
hydrolyze the sample using 2 M trifluoroacetic acid (TFA) at 100°C for 3 hours.[4]

o Drying: Remove TFA by drying the hydrolysates in a centrifugal evaporator.[4]

o Reconstitution: Reconstitute the dried sample in a known volume of high-purity water
suitable for injection.[4]

o HPAEC-PAD System and Conditions:
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o HPLC System: An ion chromatography system equipped with a pulsed amperometric
detector.[4]

o Column: A high-performance anion-exchange column (e.g., Dionex CarboPac™ series).
o Mobile Phase A: High-purity water.
o Mobile Phase B: 200 mM Sodium Hydroxide (NaOH).
o Mobile Phase C: 1 M Sodium Acetate (NaOAc) in 200 mM NaOH.
o Gradient:
= 0-20 min: 100% B (isocratic elution for simple sugars).

= 20.1-40 min: Linear gradient from 0% to 100% C (for eluting more complex or acidic
sugars).

= 40.1-50 min: Column re-equilibration with 100% B.
o Flow Rate: 0.5 mL/min.

o Detection: Pulsed Amperometry using a gold working electrode with a standard quadruple-
potential waveform.

This protocol provides a framework for tracing the metabolic fate of D-Altrose in a cell culture
model using a stable isotope-labeled form.[5]

Methodology:
e Cell Culture and Acclimatization:
o Culture cells to approximately 70-80% confluency in standard growth medium.

o 24 hours prior to the experiment, switch the cells to a glucose-free medium supplemented
with the desired concentration of unlabeled D-Altrose. This step adapts the cells to utilize
D-Altrose as a primary carbon source.[5]
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* Isotopic Labeling:

o Prepare a labeling medium by supplementing the glucose-free base medium with [U-13Ce]-
D-Altrose at the same concentration used for acclimatization.[5]

o Aspirate the acclimatization medium, wash cells once with sterile PBS, and add the pre-
warmed 3C-labeling medium.

o Incubate for a defined time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamic
incorporation of the 13C label into downstream metabolites.[5]

e Metabolite Extraction:
o At each time point, rapidly aspirate the labeling medium.
o Wash the cell monolayer twice with ice-cold PBS.[5]

o Immediately add 1 mL of ice-cold 80% methanol to each well to quench all enzymatic
activity.[5]

o Scrape the cells and collect the lysate into a microcentrifuge tube.
o Vortex vigorously and incubate at -80°C for at least 30 minutes to precipitate proteins.[5]
o Centrifuge at >16,000 x g for 15 minutes at 4°C.[5]

o Collect the supernatant, which contains the polar metabolites, for analysis by LC-MS or
GC-MS.

Data Presentation

Effective analysis requires precise quantification of experimental results. The tables below
serve as templates for presenting data from the protocols described above.

Table 1: HPLC Retention Time Data Data adapted from a study separating D-aldohexoses on
an anion-exchange stationary phase.[4]
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Monosaccharide Retention Time (minutes)
D-Allose 12.8
D-Altrose 13.5
D-Glucose 14.5
D-Mannose 15.2
D-Galactose 175

Table 2: Example Isotopic Enrichment Data from Metabolic Tracing Hypothetical data based on
expected metabolic pathways.[5]

. Control (% **C [U-**Ce]-D-Altrose .
Metabolite ] ] Putative Pathway
Enrichment) (% **C Enrichment)
D-Altrose-6- - )
<1% 85% Initial Phosphorylation
Phosphate
Fructose-6-Phosphate < 1% 10% Glycolysis
Pentose Phosphate
6-Phosphogluconate <1% 5%

Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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